N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide, also known as compound A, is a novel small molecule inhibitor that has shown potential in treating various diseases. This compound has been extensively studied for its therapeutic potential and has shown promising results in preclinical studies.
Mechanism of Action
The mechanism of action of N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide involves the inhibition of specific signaling pathways. This N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide targets the JAK-STAT signaling pathway, which is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting this pathway, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide can inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system.
Biochemical and physiological effects:
N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown various biochemical and physiological effects in preclinical studies. In cancer, this N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in inhibiting the growth of cancer cells, inducing apoptosis, and reducing tumor size. In inflammation, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in reducing the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In autoimmune diseases, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in modulating the immune system by inhibiting the activation of immune cells, such as T cells and B cells.
Advantages and Limitations for Lab Experiments
N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has several advantages and limitations for lab experiments. The advantages include its specificity for the JAK-STAT signaling pathway, which makes it a valuable tool for studying this pathway. The limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has several future directions for research. These include further studies to determine its safety and efficacy in humans, the development of more potent and selective inhibitors, and the identification of biomarkers for patient selection. Additionally, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has potential in combination therapy with other drugs, such as chemotherapy and immunotherapy, for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide involves several steps. The first step involves the reaction of 2-cyanophenol with 3-fluoro-4-nitroaniline in the presence of a base to form 4-(2-cyanophenoxy)-3-fluoroaniline. The second step involves the reaction of 4-(2-cyanophenoxy)-3-fluoroaniline with chloroacetyl chloride in the presence of a base to form N-(chloroacetyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide. The final step involves the reaction of N-(chloroacetyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide with sodium cyanide in the presence of a base to form N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide.
Scientific Research Applications
N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has been extensively studied for its therapeutic potential in various diseases. This N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown promising results in preclinical studies for the treatment of cancer, inflammation, and autoimmune diseases. In cancer, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in inhibiting the growth of cancer cells by targeting specific signaling pathways. In inflammation, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in reducing inflammation by inhibiting the production of pro-inflammatory cytokines. In autoimmune diseases, N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide has shown potential in modulating the immune system by inhibiting the activation of immune cells.
properties
IUPAC Name |
N-(cyanomethyl)-2-[4-(2-cyanophenoxy)-3-fluoroanilino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN4O2/c18-14-9-13(22-11-17(23)21-8-7-19)5-6-16(14)24-15-4-2-1-3-12(15)10-20/h1-6,9,22H,8,11H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHVUQIWULXULGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)OC2=C(C=C(C=C2)NCC(=O)NCC#N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyanomethyl)-2-{[4-(2-cyanophenoxy)-3-fluorophenyl]amino}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.